Cas no 1351614-89-5 (2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid)

2-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one oxalate is a chemically synthesized compound featuring a piperazine core functionalized with a 3,4-dimethoxybenzoyl group and a furan-2-yl ethanone moiety. The oxalic acid salt form enhances its stability and solubility, making it suitable for research applications. The presence of dimethoxy and furan substituents suggests potential utility in medicinal chemistry, particularly as an intermediate in the development of bioactive molecules. Its well-defined structure allows for precise modifications, supporting investigations into structure-activity relationships. The compound’s purity and consistent composition ensure reliable performance in experimental settings.
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid structure
1351614-89-5 structure
Product Name:2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
CAS No:1351614-89-5
MF:C21H24N2O9
MW:448.423266410828
CID:5779293
PubChem ID:71780715
Update Time:2025-05-26

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS026685744
    • 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
    • F5671-0072
    • VU0518800-1
    • SR-01000924303-1
    • 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
    • 2-(4-(3,4-dimethoxybenzoyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate
    • 1351614-89-5
    • SR-01000924303
    • JCWUGPQXUMJABA-UHFFFAOYSA-N
    • Inchi: 1S/C19H22N2O5.C2H2O4/c1-24-17-6-5-14(12-18(17)25-2)19(23)21-9-7-20(8-10-21)13-15(22)16-4-3-11-26-16;3-1(4)2(5)6/h3-6,11-12H,7-10,13H2,1-2H3;(H,3,4)(H,5,6)
    • InChI Key: JCWUGPQXUMJABA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(CC(C2=CC=CO2)=O)CC1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 448.14818035g/mol
  • Monoisotopic Mass: 448.14818035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 564
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147Ų

2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5671-0072-2μmol
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
1351614-89-5
2μmol
$57.0 2023-09-09
Life Chemicals
F5671-0072-1mg
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
1351614-89-5
1mg
$54.0 2023-09-09
Life Chemicals
F5671-0072-2mg
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
1351614-89-5
2mg
$59.0 2023-09-09

Additional information on 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid

Research Brief on 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5)

The compound 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and inflammation-related conditions. The presence of a furan ring and a piperazine moiety suggests its potential as a modulator of key biological pathways, making it a promising candidate for further development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its oxalic acid salt form. The oxalic acid salt has been shown to enhance the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated the compound's ability to interact with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary results indicate that 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, its neuroprotective properties have been observed in models of neurodegenerative diseases, highlighting its multifaceted therapeutic potential.

The pharmacokinetic profile of the compound has also been a subject of investigation. Studies have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, further optimization of its metabolic stability and half-life is required to enhance its clinical applicability. Researchers are currently exploring structural modifications to improve these parameters while maintaining the compound's efficacy.

In conclusion, 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5) represents a promising candidate for the development of novel therapeutics targeting inflammation and neurological disorders. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties, paving the way for future clinical trials. The compound's unique structural features and demonstrated biological activities make it a valuable addition to the growing arsenal of chemical biology tools and potential drug candidates.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.